![molecular formula C17H19N3O2 B3082128 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid CAS No. 1119451-54-5](/img/structure/B3082128.png)
1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid
Overview
Description
“1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C17H19N3O2 and a molecular weight of 297.35 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring attached to a pyrimidinyl group and a methylphenyl group . More detailed structural analysis would require additional information such as NMR or X-ray crystallography data.Scientific Research Applications
Pharmacological Applications
The compound’s pyrimidine core is a key component in many pharmacologically active compounds . Pyrimidine derivatives have been reported to exhibit a wide range of biological activities, including:
- Anticancer : Pyrimidine-based drugs such as imatinib, Dasatinib, and nilotinib are well-established treatments for leukemia .
- Antimicrobial and Antifungal : Pyrimidine derivatives have shown significant antimicrobial and antifungal activities .
- Antiparasitic : These compounds have also been used in the treatment of parasitic infections .
- Diuretic : Some pyrimidine derivatives have diuretic properties .
- Antitumor : Pyrimidine derivatives have been used in the development of antitumor drugs .
Synthetic Approaches
The compound can be synthesized using various methods. Special attention is given to novel synthetic methodologies that serve molecules with improved druglikeness and ADME-Tox properties .
Piperidine Nucleus
The piperidine nucleus in the compound is found in many naturally occurring compounds. Piperine, a piperidine-based compound, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals .
Future Research Directions
Given the wide range of biological activities exhibited by pyrimidine derivatives, future research could focus on exploring more therapeutic applications of “1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid”. Additionally, the development of novel synthetic methodologies could lead to molecules with improved druglikeness and ADME-Tox properties .
properties
IUPAC Name |
1-[6-(3-methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-12-3-2-4-14(9-12)15-10-16(19-11-18-15)20-7-5-13(6-8-20)17(21)22/h2-4,9-11,13H,5-8H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLCUXDZVAJLNNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=NC=N2)N3CCC(CC3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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